Cas no 352439-40-8 (Dodecanoic acid, 12-(acetylthio)-)

• Product Name: Dodecanoic acid, 12-(acetylthio)-
• CAS No: 352439-40-8
• MF: C₁₄H₂₆O₃S
• MW: 274.41944360733
• CID: 1476589
• Update Time: 2024-08-24

Dodecanoic acid, 12-(acetylthio)- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 12-(acetylthio)-

• Inchi： 1S/C14H26O3S/c1-13(15)18-12-10-8-6-4-2-3-5-7-9-11-14(16)17/h2-12H2,1H3,(H,16,17)
• InChI Key： UDIHINGPFGORMG-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCCCCCSC(C)=O

Computed Properties

• Exact Mass: 274.16038

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 406.8±18.0 °C(Predicted)
• PSA: 54.37
• pka: 4.78±0.10(Predicted)